Cas no 27213-78-1 (tert-Butylcatechol)

• Product Name: tert-Butylcatechol
• CAS No: 27213-78-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 53096
• Update Time: 2024-01-24

tert-Butylcatechol Chemical and Physical Properties

Names and Identifiers

• tert-Butylcatechol
• (1,1-Dimethylethyl)-2-benzenediol
• 4-TERT-BUTYLCATECHOL
• 2-Benzenediol,(1,1-dimethylethyl)-1
• tert-butylpyrocatechol
• 1,2-Benzenediol, (1,1-dimethylethyl)-

• Inchi： 1S/C10H14O2/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,11-12H,1-3H3
• InChI Key： XESZUVZBAMCAEJ-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(O)=C(O)C=1

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.086
• Melting Point: 55 °C
• Boiling Point: 265.6°Cat760mmHg
• Flash Point: 122.5°C
• PSA: 40.46

tert-Butylcatechol Security Information

• Hazardous Material transportation number：2811
• HazardClass：6.1(b)
• PackingGroup：III